Cas no 2229620-02-2 (tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate)

• Product Name: tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate
• CAS No: 2229620-02-2
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5767060
• PubChem ID: 165708530
• Update Time: 2025-10-12

tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229620-02-2
• EN300-1897001
• tert-butyl N-[5-(2-aminoethyl)-2-hydroxy-3-methoxyphenyl]carbamate
• tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-10-7-9(5-6-15)8-11(19-4)12(10)17/h7-8,17H,5-6,15H2,1-4H3,(H,16,18)
• InChI Key： RRFSPTUUZSFYRD-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C(=CC(=C1)CCN)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate

tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate: A Comprehensive Overview

tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate, also known by its CAS registry number NO2229620-02-2, is a complex organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for functionalization in diverse chemical systems. Recent advancements in synthetic methodologies and its application in drug delivery systems have further highlighted its importance in contemporary research.

The molecular structure of tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate comprises a phenyl ring substituted with hydroxyl, methoxy, and carbamate groups. The presence of these functional groups imparts versatile reactivity, enabling the compound to participate in a wide range of chemical transformations. The tert-butyl group serves as a protecting agent for the carbamate functionality, enhancing stability during synthesis and storage. This feature has been exploited in recent studies to develop more efficient synthetic routes for related compounds.

Recent research has focused on optimizing the synthesis of tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate. For instance, advancements in green chemistry have led to the development of eco-friendly methods for its preparation, reducing the environmental footprint of its production. Additionally, the use of catalysts such as enzymes and transition metal complexes has been explored to improve reaction yields and selectivity. These innovations are particularly relevant in the context of increasing demand for sustainable chemical processes.

The physical properties of this compound, including its solubility, melting point, and stability under various conditions, have been extensively studied. These properties are critical in determining its suitability for different applications. For example, its solubility in organic solvents makes it ideal for use in organic reactions, while its thermal stability ensures compatibility with high-temperature processes.

In terms of applications, tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate has found utility as an intermediate in the synthesis of bioactive molecules. Its role as a precursor in drug design has been particularly notable, with recent studies demonstrating its potential in the development of anti-inflammatory and anticancer agents. The aminoethyl group within its structure provides a site for further functionalization, enabling the creation of more complex molecular architectures with enhanced biological activity.

The compound's compatibility with various analytical techniques has also been a focus of recent research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its structural features and monitor its transformations during synthesis. These studies have provided valuable insights into the dynamic behavior of the compound under different conditions.

In conclusion, tert-butyl N-5-(2-aminoethyl)-2-hydroxy-3-methoxyphenylcarbamate is a versatile compound with significant potential across multiple disciplines. Its unique structure, coupled with advancements in synthetic methods and application areas, positions it as an important tool in modern chemical research. As ongoing studies continue to uncover new facets of its properties and uses, this compound is poised to play an increasingly prominent role in both academic and industrial settings.